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Compound of Interest

Compound Name: Ac-DL-Met-D-Met-OH
Cat. No.: B14764681
Get Quote
\ J

Executive Safety Summary

Ac-DL-Met-D-Met-OH (N-Acetyl-DL-Methionine-D-Methionine) is a synthetic dipeptide
derivative.[1] While generally classified as low-toxicity, its specific chemical structure—
containing two thioether (sulfur) linkages and a carboxylic acid terminus—dictates specific
disposal protocols to prevent environmental contamination and laboratory odor issues.

Core Directive: Treat as Non-Hazardous Organic Chemical Waste unless contaminated with
hazardous solvents or biological agents. Do NOT dispose of down the drain.

Physicochemical Profile for Disposal
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Property Specification Operational Implication

High sulfur content requires

Formula o _ _ _
incineration with scrubbing.[1]
] ] ) Dust generation is the primary
Physical State White to off-white powder ) o
inhalation risk.[1]
Waste stream selection
N Soluble in DMSO, MeOH, )
Solubility ) depends on the carrier solvent.
Dilute Base
[1]
CRITICAL: Segregate from
strong oxidizers (Nitric Acid,
Reactivity Susceptible to oxidation Peroxides) to prevent

exothermic sulfoxide formation.

[1]

Hazard Identification & Risk Assessment

As a Senior Application Scientist, | prioritize understanding the causality of hazards. For this
peptide, the risk is not acute toxicity, but rather chemical reactivity and environmental byproduct

management.

o The Thioether Factor: This peptide contains two methionine residues. Methionine is easily
oxidized to methionine sulfoxide. In a waste container, mixing this peptide with strong
oxidizing agents (e.g., bleach, hydrogen peroxide, high-molarity nitric acid) can drive an
uncontrolled exothermic reaction.[1]

o Odor Management: Degradation of methionine residues can release volatile sulfur
compounds (VSCs) like methyl mercaptan, which has a low odor threshold. Proper sealing is
non-negotiable.

Waste Segregation Logic (The "Why" and "How")

Effective disposal relies on a Self-Validating System.[1] Before disposing, you must answer:
What is the matrix?
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Decision Matrix: Waste Stream Selection
The following flowchart illustrates the logical path for disposing of Ac-DL-Met-D-Met-OH based

on its current state.

Start: Identify Waste State

Is the Peptide Solid?

Solid Chemical Waste
(Label: Sulfur-Containing Organic)

Is the Peptide in Solution?

Check Solvent Matrix

>10% Organics \ <10% Organics

Aqueous Buffer
(PBS, Water, Tris)

Organic Solvent
(DMSO, MeOH, ACN)

Aqueous Chemical Waste
(Check pH)

Halogenated/Non-Halogenated
Organic Waste Stream

Click to download full resolution via product page

Figure 1: Decision tree for segregating Ac-DL-Met-D-Met-OH waste.[1] Note that "Organic
Solvent" takes precedence over aqueous buffers due to flammability regulations.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Powder or Lyophilized)
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Best for: Expired standards, spilled powder, or excess dry reagent.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk.

e Labeling: Affix a hazardous waste tag.
o Chemical Name: Ac-DL-Met-D-Met-OH (Peptide).[1]
o Constituents: 100% Organic Solid.
o Hazard Checkbox: Check "Irritant” (standard precaution for powders).

e Sealing: Ensure the lid is screwed on tightly to prevent moisture ingress, which can cause
hydrolysis and sulfur smells.

o Disposal: Transfer to the facility's Solid Incineration stream.
o Scientific Rationale: High-temperature incineration (

) completely oxidizes the sulfur content to

, Which is captured by facility scrubbers, preventing environmental release.

Scenario B: Liquid Waste (HPLC Effluent or Stock
Solutions)

Best for: Reaction mixtures, HPLC waste (Acetonitrile/Water).
» Solvent Identification:
o If dissolved in Acetonitrile/Methanol: Classify as Flammable Organic Waste.
o If dissolved in DMSO: Classify as Combustible Organic Waste.
o If dissolved in Acidic/Basic Water: Classify as Aqueous Corrosive (if pH <2 or > 12.5).

e Segregation:
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o DO NOT mix with oxidizers (e.g., Chromic acid cleaning solutions).

o Neutralization (Self-Validating Step):

o If the solution is strongly acidic (e.g., from TFA cleavage), neutralize to pH 5-9 using
Sodium Bicarbonate before adding to a general aqueous waste drum to prevent drum
corrosion.

o Validation: Use a pH strip to confirm neutrality.

o Transfer: Pour into the appropriate carboy (usually "Non-Halogenated Organic" for HPLC
waste).

Emergency Contingencies: Spill Management

Spills of methionine-containing peptides can become odorous if left on surfaces.

1. Assess Volume > 2. Don PPE 3. Containment 4. Decontaminate 5. Verify
& State (Gloves, Goggles, N95) (Dike liquid / Dampen powder) (Soap + Water) (No Residue/Odor)

Click to download full resolution via product page

Figure 2: Operational workflow for managing laboratory spills of Ac-DL-Met-D-Met-OH.
Specific Cleaning Protocol:

o Powder Spill: Do not dry sweep.[2] Cover with wet paper towels to prevent dust
aerosolization, then wipe up.

o Surface Decontamination: Wash the area with a mild detergent.

o Avoid Bleach: As noted, bleach oxidizes methionine. While this destroys the peptide, it is
unnecessary and can be messy. Simple surfactant cleaning is sufficient.

Regulatory & Compliance Context

While this specific peptide does not have a unique EPA "P-list" or "U-list" code, it falls under the
"Cradle-to-Grave" responsibility of the generator.[1]
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» RCRA Classification (USA): Not a listed hazardous waste. However, if mixed with solvents
like Methanol (FOO3) or Acetonitrile (ignitable D001), the mixture assumes the hazardous
code of the solvent [1].

o European Waste Catalogue (EWC): Typically classified under 16 05 09 (discarded chemicals
other than those mentioned in 16 05 06, 16 05 07 or 16 05 08) [2].

Final Note from the Senior Scientist: "Compliance is not just about following rules; it's about
protecting your data integrity. Poor waste management leads to cross-contamination. By
segregating sulfur-containing peptides like Ac-DL-Met-D-Met-OH, you ensure that your main
organic waste streams remain stable and safe for transport."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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met-d-met-oh-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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